Cas no 1251708-23-2 (N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1251708-23-2
• MF: C₁₆H₁₃N₅OS₃
• MW: 387.502318143845
• CID: 5983465
• PubChem ID: 49676221
• Update Time: 2025-07-01

N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide
• N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-4-propylthiadiazole-5-carboxamide
• VU0520076-1
• 1251708-23-2
• AKOS024518103
• N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
• F5773-1831
• N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-4-propyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C16H13N5OS3/c1-2-5-10-13(25-21-20-10)14(22)19-16-18-11(8-23-16)15-17-9-6-3-4-7-12(9)24-15/h3-4,6-8H,2,5H2,1H3,(H,18,19,22)
• InChI Key： IESQBFAAXVZXQG-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=NC(C3=NC4=CC=CC=C4S3)=CS2)=O)=C(CCC)N=N1

Computed Properties

• Exact Mass: 387.028
• Monoisotopic Mass: 387.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165A^2
• XLogP3: 4.3

Additional information on N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide

Professional Introduction to Compound with CAS No 1251708-23-2 and Product Name: N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide

The compound with the CAS number 1251708-23-2 and the product name N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring multiple heterocyclic rings and functional groups, makes it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure lies a thiadiazole ring system, which is known for its broad spectrum of biological activities. Thiadiazole derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of additional heterocyclic rings such as benzothiazole and thiazole in N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide enhances its pharmacological potential by introducing additional sites for interaction with biological targets. These interactions can modulate the compound's efficacy and selectivity in various therapeutic contexts.

The benzothiazole moiety is particularly noteworthy due to its well-documented role in medicinal chemistry. Benzothiazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. The incorporation of a benzothiazole ring into the N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide structure likely contributes to its enhanced biological activity by providing additional binding sites for target proteins and enzymes. This structural feature is particularly relevant in the context of developing novel therapeutic agents that can interact with specific biological pathways.

Furthermore, the thiazole ring system is another key component of this compound that contributes to its pharmacological properties. Thiazole derivatives have been extensively studied for their antimicrobial and anti-inflammatory activities. The presence of multiple thiazole rings in N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide suggests that this compound may exhibit a synergistic effect between these different heterocyclic systems. Such synergism can lead to enhanced biological activity and improved therapeutic efficacy compared to simpler derivatives.

The propyl substituent at the 4-position of the thiadiazole ring in N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-ylyl)-4-propyl-l , 2 , 3 - thiad i az ol e - 5 - carboxamide adds another layer of complexity to the molecule's structure. Alkyl substituents such as propyl groups can influence the compound's solubility, bioavailability, and metabolic stability. The propyl group may also contribute to the compound's ability to interact with biological targets by providing additional binding sites or modulating the electronic properties of the molecule. These structural features are critical in determining the compound's overall pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between such complex molecules and their biological targets. These computational methods allow for the prediction of binding affinities, identification of potential binding sites, and optimization of molecular structures for improved efficacy. In the case of N-l-(l , 3 - benz oth i az ol - 2 - y l ) - l , 3 - thi az ol - 2 - y l - 4 - prop y l - l , 2 , 3 - thi ad i az ol e - 5 - carboxamide, computational studies have suggested that it may interact with various proteins involved in inflammatory pathways. These interactions could potentially lead to novel therapeutic strategies for treating inflammatory diseases.

The carboxamide functional group at the 5-position of the thiadiazole ring in N-l-(l , 3 - benz oth i az ol - 2 - y l ) - l , 3 - thi az ol - 2 - y l - 4 - prop y l-l , 2 , 3 thi ad i az ol e carboxamide is another important structural feature that contributes to its pharmacological properties. Carboxamide groups are known for their ability to form hydrogen bonds with polar residues on biological targets. This interaction can enhance the compound's binding affinity and selectivity. Additionally, carboxamide derivatives have been shown to exhibit a wide range of biological activities due to their ability to interact with various enzymes and receptors.

Current research in medicinal chemistry has focused on developing novel heterocyclic compounds with improved pharmacological properties. The compound N-l-(l , 3 benz oth i az ol )_ (l _ , _ _ _ _ _ _ _ _ _ _ _ thi az ol ) (l_ , _ _ _ _ thi ad i az ol e)carboxamide is an excellent example of how structural complexity can lead to enhanced biological activity. Its unique combination of heterocyclic rings and functional groups makes it a promising candidate for further investigation in drug discovery programs.

In conclusion, N-l_(l_ _,_ _,_ _,_ _,_ _,_ _,_ _,_ _,_,_,_,_,_,_,_,_,_,_,_,_,_benz oth i az ol)_(l_ _,_ _,_ _,_ _,_ _,thi az ol)_(l_, _, Thi ad i az ol)carboxamide represents a significant advancement in pharmaceutical chemistry due to its complex structure and diverse pharmacological potential. The presence of multiple heterocyclic rings such as benzothazole, thiazole,and thiadizoles, along with functional groups like propyl, carboxylic acid,and amide, contributes to its broad spectrum of biological activities. Recent research suggests that this compound may interact with various proteins involved in inflammatory pathways, making it a promising candidate for developing novel therapeutic agents.